![molecular formula C7H17ClNO2P B6277650 4-(dimethylphosphoryl)piperidin-4-ol hydrochloride CAS No. 2763755-28-6](/img/no-structure.png)
4-(dimethylphosphoryl)piperidin-4-ol hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(Dimethylphosphoryl)piperidin-4-ol hydrochloride (DMPh-HCl) is a common organic compound used in laboratory experiments and scientific research. It is a derivative of piperidine, a nitrogen-containing heterocyclic compound with a six-membered ring structure. DMPh-HCl is highly soluble in water and organic solvents and has a wide range of applications in organic chemistry and biochemistry. It is used in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and fragrances. It is also used as a catalyst in various organic reactions. In addition, DMPh-HCl is used in the study of enzyme-catalyzed reactions and as a substrate in biochemical and physiological studies.
Scientific Research Applications
4-(dimethylphosphoryl)piperidin-4-ol hydrochloride is widely used in scientific research due to its wide range of applications. It is used as a substrate in biochemical and physiological studies, as a catalyst in various organic reactions, and in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and fragrances. It is also used in the study of enzyme-catalyzed reactions. For example, this compound has been used in the study of the enzyme cyclooxygenase-2 (COX-2), which has been implicated in the development of various diseases such as cancer and arthritis.
Mechanism of Action
The mechanism of action of 4-(dimethylphosphoryl)piperidin-4-ol hydrochloride is not fully understood. However, it is believed to act as a general base catalyst, which increases the rate of certain organic reactions by protonating the substrate and activating it for nucleophilic attack. This compound is also believed to act as a proton donor, donating a proton to the substrate to form a new bond.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it is believed to act as a general base catalyst, which increases the rate of certain organic reactions by protonating the substrate and activating it for nucleophilic attack. In addition, this compound is believed to act as a proton donor, donating a proton to the substrate to form a new bond.
Advantages and Limitations for Lab Experiments
4-(dimethylphosphoryl)piperidin-4-ol hydrochloride has several advantages for use in lab experiments. It is highly soluble in water and organic solvents and is relatively stable, which makes it ideal for use in a variety of organic reactions. In addition, this compound is relatively inexpensive and easily available. However, it is important to note that this compound is a strong base and can be corrosive and irritating to the skin and eyes. Therefore, it is important to take appropriate safety precautions when using this compound in the lab.
Future Directions
There are several potential future directions for the use of 4-(dimethylphosphoryl)piperidin-4-ol hydrochloride in scientific research. It could be used to study the mechanism of action of other enzymes and proteins, as well as to study the biochemical and physiological effects of other compounds. In addition, this compound could be used to synthesize new organic compounds, such as pharmaceuticals and agrochemicals. Finally, this compound could be used to develop new catalysts for use in organic reactions.
Synthesis Methods
4-(dimethylphosphoryl)piperidin-4-ol hydrochloride is synthesized via a two-step process. The first step involves the reaction of piperidine with dimethylphosphite (DMP) to form the intermediate, 4-(dimethylphosphoryl)piperidine (DMPh). This reaction is typically carried out in an aqueous solution of potassium hydroxide at a temperature of 80°C. The second step involves the conversion of the intermediate to this compound (this compound) by the addition of hydrochloric acid. This reaction is typically carried out in an aqueous solution of hydrochloric acid at a temperature of 25°C.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-(dimethylphosphoryl)piperidin-4-ol hydrochloride involves the reaction of 4-piperidone with dimethylphosphoryl chloride followed by reduction with sodium borohydride and subsequent reaction with hydrochloric acid.", "Starting Materials": [ "4-piperidone", "dimethylphosphoryl chloride", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "4-piperidone is reacted with dimethylphosphoryl chloride in the presence of a base such as triethylamine to form 4-(dimethylphosphoryl)piperidin-4-one.", "The resulting product is then reduced with sodium borohydride in methanol to form 4-(dimethylphosphoryl)piperidin-4-ol.", "Finally, the product is reacted with hydrochloric acid to form 4-(dimethylphosphoryl)piperidin-4-ol hydrochloride." ] } | |
CAS RN |
2763755-28-6 |
Molecular Formula |
C7H17ClNO2P |
Molecular Weight |
213.6 |
Purity |
91 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.